4-(acetylamino)phenyl 5-bromo-2-furoate

• IUPAC Name: (4-acetamidophenyl) 5-bromofuran-2-carboxylate
• InChI: InChI=1S/C13H10BrNO4/c1-8(16)15-9-2-4-10(5-3-9)18-13(17)11-6-7-12(14)19-11/h2-7H,1H3,(H,15,16)
• InChI Key: XSODYDMRAIPFDK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(O2)Br
• Molecular Formula: C13H10BrNO4
• Molecular Weight: 324.13 g/mol

Description

4-(Acetylamino)phenyl 5-bromo-2-furoate is a brominated furan ester derivative featuring a 4-acetylamino phenyl group esterified to 5-bromo-2-furoic acid.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Functional Groups	Notable Features
4-(Acetylamino)phenyl 5-bromo-2-furoate (Target)	C₁₃H₁₁BrNO₄	~342.14*	5-bromo-2-furoate, 4-acetylamino phenyl	Potential H-bond donor/acceptor sites
4-Benzoylphenyl 5-bromo-2-furoate	C₁₈H₁₁BrO₄	371.18	5-bromo-2-furoate, 4-benzoyl phenyl	Increased lipophilicity (benzoyl group)
4-Bromo-2-[3-(2-thienyl)acryloyl]phenyl 2-furoate	C₁₈H₁₁BrO₄S	403.25	Thienyl acryloyl, 2-furoate	Sulfur-containing π-system (thiophene)
3-Bromo-2-[[4-(acetylamino)phenyl]sulfonyl]benzoic acid hydrazide	C₁₃H₁₃BrN₃O₄S	402.23	Sulfonyl, hydrazide, 4-acetylamino phenyl	Polar sulfonyl group, potential antitubercular activity
Ethyl 2-(5-amino-2-bromo-4-fluorophenyl)acetate	C₁₀H₁₀BrFNO₂	290.10	Ethyl ester, amino, bromo, fluoro	Multisubstituted phenyl ring (halogens, amino)

*Calculated based on molecular formula.

Key Observations:

• Lipophilicity: The benzoyl derivative (C₁₈H₁₁BrO₄) exhibits higher lipophilicity than the target compound due to the nonpolar benzoyl group, which may enhance membrane permeability .
• Bioactivity: Sulfonamide derivatives (e.g., C₁₃H₁₃BrN₃O₄S) are associated with antitubercular activity, suggesting that the 4-acetylamino phenyl moiety may synergize with sulfonyl/hydrazide groups for therapeutic effects .